1-Chloro-2-cyclopropoxy-3-nitrobenzene

• Molecular Formula: C9H8ClNO3
• Molecular Weight: 213.62 g/mol
• IUPAC Name: 1-chloro-2-cyclopropyloxy-3-nitrobenzene
• InChI: InChI=1S/C9H8ClNO3/c10-7-2-1-3-8(11(12)13)9(7)14-6-4-5-6/h1-3,6H,4-5H2
• InChI Key: GXHFOEOQFJGWSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC=C2Cl)[N+](=O)[O-]

Description

1-Chloro-2-cyclopropoxy-3-nitrobenzene is a substituted aromatic compound featuring a chlorine atom at the 1-position, a cyclopropoxy group at the 2-position, and a nitro group at the 3-position. The cyclopropoxy group introduces steric strain due to the three-membered ring, which may influence reactivity and stability compared to linear alkoxy substituents . Nitro and chloro groups are electron-withdrawing, directing electrophilic substitution reactions to specific positions on the benzene ring .

Biological Activity

1-Chloro-2-cyclopropoxy-3-nitrobenzene is a compound that has garnered attention for its potential biological activities, particularly as a modulator of specific receptors in the central nervous system (CNS). This article explores its biological activity, including mechanisms of action, toxicological profiles, and potential therapeutic applications.

1-Chloro-2-cyclopropoxy-3-nitrobenzene acts as a negative modulator of the GPR17 receptor, which is implicated in various physiological processes such as neuroprotection and inflammation. GPR17 has been shown to be responsive to uracil nucleotides and cysteinyl-leukotrienes (cysLTs), suggesting that modulation of this receptor could have significant implications for treating ischemic conditions in the brain, heart, and kidneys .

Acute Toxicity

The acute toxicity of 1-chloro-2-cyclopropoxy-3-nitrobenzene has been evaluated in various animal models. In studies with Sprague-Dawley rats, the median lethal dose (LD50) was determined to be approximately 560 mg/kg body weight . Symptoms of intoxication included reduced appetite, weakness, and respiratory distress, with autopsy findings revealing hemorrhagic lungs and liver damage.

Reproductive Toxicity

In male rats, systemic exposure to the compound led to adverse effects on reproductive organs at high doses. The lowest observed adverse effect level (LOAEL) was identified at 1.1 ppm during inhalation studies .

Mutagenicity

The compound exhibited weak mutagenic activity in bacterial assays but did not show significant mutagenicity in mammalian cell tests. It was noted to induce sister chromatid exchanges in vitro, although the biological relevance of this finding remains unclear .

Case Studies

Several studies have investigated the biological effects of 1-chloro-2-cyclopropoxy-3-nitrobenzene:

• Neuroprotective Effects : Research indicates that modulation of GPR17 may provide neuroprotective benefits in ischemic conditions. In vitro experiments demonstrated that compounds acting on GPR17 could reduce neuronal death under hypoxic conditions .
• Inflammatory Response : In models of inflammation, GPR17 antagonists have been shown to decrease pro-inflammatory cytokine production, suggesting that 1-chloro-2-cyclopropoxy-3-nitrobenzene might have therapeutic potential in inflammatory diseases .

Data Summary Table

Biological Activity	Effect	Reference
GPR17 Modulation	Negative modulator
Acute Toxicity (LD50)	560 mg/kg
Reproductive Toxicity	LOAEL: 1.1 ppm
Mutagenicity	Weak activity

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

• Applications: Intermediate in phenanthrene synthesis. Structural Note: Exhibits intramolecular C–H···Cl interactions (2.700 Å), influencing conformation . Comparison: The dichloroallyloxy group is less strained than cyclopropoxy but introduces halogen-rich reactivity.

• 2-Nitrochlorobenzene (CAS 88-73-3):

  • Substituents: Chloro (2-position), nitro (1-position).
  • Applications: Precursor for dyes and agrochemicals.
  • Physical Properties: Yellow crystalline solid; melting point ~44–46°C .
  • Comparison: The meta-nitro group in the target compound may alter electronic effects compared to the ortho-nitro in this analog.
• 1-(3-Chloropropoxy)-2-nitrobenzene (CAS 37576-04-8): Substituents: Chloropropoxy (3-position), nitro (2-position).

Physicochemical Properties

Compound	CAS Number	Molecular Formula	Key Substituents	Notable Properties	Applications
1-Chloro-2-cyclopropoxy-3-nitrobenzene	Not available	C₉H₇ClNO₃	Cl (1), cyclopropoxy (2), NO₂ (3)	High ring strain (cyclopropoxy)	Synthetic intermediate
1-(3,3-Dichloroallyloxy)-2-nitrobenzene	Not available	C₉H₆Cl₂NO₃	Cl₂-allyloxy (2), NO₂ (2)	Intramolecular C–H···Cl interactions	Phenanthrene synthesis
2-Nitrochlorobenzene	88-73-3	C₆H₄ClNO₂	Cl (2), NO₂ (1)	Melting point ~44–46°C; crystalline	Dye/agrochemical precursor
1-(3-Chloropropoxy)-2-nitrobenzene	37576-04-8	C₉H₉ClNO₃	Cl-propoxy (3), NO₂ (2)	Stable under standard conditions	Research chemical